[4-(3-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone

• IUPAC Name: [4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C21H21N7O2/c1-15-22-23-19-8-9-20(24-28(15)19)26-10-5-11-27(13-12-26)21(29)17-14-18(30-25-17)16-6-3-2-4-7-16/h2-4,6-9,14H,5,10-13H2,1H3
• InChI Key: RMXZHYURCVSRCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CCCN(CC3)C(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C21H21N7O2
• Molecular Weight: 403.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a triazole ring, a pyridazine ring, a diazepane ring, and an oxazole ring. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of unsymmetrical α-bromodiketones (having two carbonyl carbon of different electrophilicity) with 4-amino-3-mercapto-1,2,4-triazoles. Another method involves the interaction of 3-phenyl-2-propynal and 3-substituted 4-amino-4H-1,2,4-triazole-5-thiols. The synthesis process is often convenient and transition metal-free.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The structure of similar compounds, such as triazolothiadiazines, has been studied extensively. These compounds can exist in several isomeric forms based on the fusion permutations of a five-membered triazole ring with a six-membered thiadiazine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, given its complex structure. For instance, compounds with a similar structure have been found to exhibit weak luminescent properties in MeCN solution, have an unexpected quasi-reversible electroreduction peak, and exhibit ambipolar semiconductor properties.

Future Directions

The development of new biologically active entities for the rational design and development of new target-oriented drugs is a potential future direction. The synthesis and study of their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues is another potential area of research.